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Compound Name: C.I. Disperse Blue 35

Cat. No.: B087788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Disperse Blue 35 is a synthetic dye belonging to the anthraquinone class, widely utilized

in the textile industry for dyeing hydrophobic fibers such as polyester.[1][2] Its significance in

research extends from its role as a model compound in dye chemistry to its potential

applications in other scientific fields. This technical guide provides a comprehensive overview

of the core physicochemical characteristics of Disperse Blue 35, with a focus on quantitative

data, experimental protocols, and the underlying chemical principles.

Chemical and Physical Properties
Commercial Disperse Blue 35 is not a single chemical entity but rather a technical-grade

mixture of isomers.[3] This complexity arises from its synthesis, which primarily involves the

methylation of 1,8-diamino-4,5-dihydroxyanthraquinone.[1][2] The resulting product contains a

mix of non-methylated, mono-methylated, and di-methylated derivatives. The most cited

chemical formula for a major component is C₂₀H₁₄N₂O₅, with a corresponding molecular weight

of approximately 362.34 g/mol .[4][5]

Data Summary
The following tables summarize the key physicochemical properties of Disperse Blue 35. Due

to its nature as a mixture, some properties are presented as ranges or approximations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087788?utm_src=pdf-interest
https://www.benchchem.com/product/b087788?utm_src=pdf-body
https://www.benchchem.com/product/b087788
https://www.benchchem.com/product/b083241
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-35.html
https://www.benchchem.com/product/b087788
https://www.benchchem.com/product/b083241
https://pubchem.ncbi.nlm.nih.gov/compound/83683
https://www.echemi.com/products/pd180521109468-disperse-blue-35.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Physical Properties of C.I. Disperse Blue 35

Property Value Source(s)

CAS Number 12222-75-2 [3][4]

Molecular Formula
C₂₀H₁₄N₂O₅ (major

component)
[4][5]

Molecular Weight 362.34 g/mol (for C₂₀H₁₄N₂O₅) [4][5]

IUPAC Name

1,5-diamino-4,8-dihydroxy-2-

(4-hydroxyphenyl)anthracene-

9,10-dione

[4]

Appearance Dark blue granular solid

Melting Point
>150 °C (typical for disperse

dyes)
[6]

Boiling Point 758.9 °C at 760 mmHg [5]

Density 1.616 g/cm³ [5]

Table 2: Solubility and Spectral Properties of C.I. Disperse Blue 35

Property Value Source(s)

Water Solubility
Very low; approx. 30 mg/L

(general for disperse dyes)
[7]

Organic Solvent Solubility
Soluble in various organic

solvents
[8]

UV-Vis λmax

Strong absorption in the visible

region (anthraquinone

chromophore)

[2]

Molar Extinction Coefficient (ε)
High (typical for anthraquinone

dyes)
[9]
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Note on Solubility: While precise quantitative data for C.I. Disperse Blue 35 is scarce, Table 3

provides solubility data for the related "Solvent Blue 35" (CAS 17354-14-2), which can serve as

a reference.[8]

Table 3: Solubility of Solvent Blue 35 in Organic Solvents at 20°C

Solvent Solubility (g/L)

Acetone 13.6

Butyl Acetate 22.3

Methylbenzene 86.3

Dichloromethane 171.3

Ethyl Alcohol 2.6

Experimental Protocols
The characterization of Disperse Blue 35 involves a suite of analytical techniques. Below are

detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for
Component Separation
HPLC is essential for separating the various isomers present in technical-grade Disperse Blue

35.[1][2]

Instrumentation: A standard HPLC system equipped with a C18 reverse-phase column and a

UV-Vis or Photodiode Array (PDA) detector.

Mobile Phase: A gradient of acetonitrile and water is commonly used.

Procedure:

Prepare a stock solution of Disperse Blue 35 in a suitable organic solvent (e.g., methanol

or acetonitrile).
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Filter the solution through a 0.45 µm syringe filter.

Inject the sample into the HPLC system.

Monitor the elution profile at a wavelength corresponding to the dye's maximum

absorbance.

Identify and quantify the individual components based on their retention times and peak

areas relative to standards, if available.

Determination of Melting Point
The melting point of disperse dyes is determined using a capillary melting point apparatus.

Instrumentation: Capillary melting point apparatus, capillary tubes.

Procedure:

Finely powder the dry dye sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the melting point apparatus.

Heat the sample at a controlled rate (e.g., 2-5 °C/min).

Record the temperature range from the onset of melting to the point where the entire

sample becomes a liquid. Due to the isomeric nature of Disperse Blue 35, a melting range

rather than a sharp melting point is expected.

UV-Visible Spectrophotometry
This technique is used to determine the wavelength of maximum absorbance (λmax) and for

quantitative analysis.[2]

Instrumentation: A UV-Visible spectrophotometer.

Procedure:
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Prepare a dilute solution of Disperse Blue 35 in a suitable transparent solvent (e.g.,

ethanol or acetone).

Use the pure solvent as a blank to zero the spectrophotometer.

Measure the absorbance of the dye solution across the visible spectrum (typically 400-800

nm).

The wavelength at which the highest absorbance is recorded is the λmax.

For quantitative analysis, a calibration curve can be constructed by measuring the

absorbance of a series of solutions of known concentrations at the λmax, in accordance

with the Beer-Lambert Law.[2]

Solubility Determination
A general method for determining the solubility of disperse dyes is as follows:

Procedure:

Prepare a saturated solution of Disperse Blue 35 in the solvent of interest by adding an

excess of the dye to the solvent.

Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to

ensure equilibrium is reached.

Separate the undissolved solid by filtration or centrifugation.

Determine the concentration of the dye in the clear supernatant using a suitable analytical

method, such as UV-Visible spectrophotometry with a pre-established calibration curve or

by evaporating a known volume of the solvent and weighing the residue.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the physicochemical characterization of

Disperse Blue 35.
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Caption: Workflow for Physicochemical Characterization.

Conclusion
C.I. Disperse Blue 35 is a complex anthraquinone-based dye with distinct physicochemical

properties that are critical to its application and research. This guide has provided a detailed

summary of its characteristics, presented in a structured format for ease of reference. The

outlined experimental protocols offer a foundation for the accurate and reproducible

characterization of this and similar disperse dyes. A thorough understanding of these properties

is paramount for its effective use in industrial processes and for advancing research in dye

chemistry and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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